Cas no 53673-50-0 (Benzeneacetamide, N-(2-aminopropyl)-)

• Product Name: Benzeneacetamide, N-(2-aminopropyl)-
• CAS No: 53673-50-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 1583503
• PubChem ID: 12841709
• Update Time: 2025-04-21

Benzeneacetamide, N-(2-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(2-aminopropyl)-
• N-(2-aminopropyl)-2-phenylacetamide
• AKOS013043075
• SCHEMBL11196742
• DTXSID40511241
• 53673-50-0

• Inchi： 1S/C11H16N2O/c1-9(12)8-13-11(14)7-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)
• InChI Key： WHCBCOGNYOBFIL-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NCC(C)N

Computed Properties

• Exact Mass: 192.12638
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12